Cas no 88938-20-9 (2,5-Octadien-4-one, 2,5,6-trimethyl-)
88938-20-9 structure
Product Name:2,5-Octadien-4-one, 2,5,6-trimethyl-
CAS No:88938-20-9
MF:C11H18O
MW:166.260023593903
CID:619253
PubChem ID:71320761
Update Time:2025-04-19
2,5-Octadien-4-one, 2,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Octadien-4-one, 2,5,6-trimethyl-
- 2,5,6-trimethylocta-2,5-dien-4-one
- DTXSID70750641
- 88938-20-9
-
- Inchi: 1S/C11H18O/c1-6-9(4)10(5)11(12)7-8(2)3/h7H,6H2,1-5H3
- InChI Key: UPOYRTYNWBPVRS-UHFFFAOYSA-N
- SMILES: O=C(/C=C(\C)/C)C(C)=C(C)CC
Computed Properties
- Exact Mass: 166.135765193g/mol
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
2,5-Octadien-4-one, 2,5,6-trimethyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
88938-20-9 (2,5-Octadien-4-one, 2,5,6-trimethyl-) Related Products
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